Cas no 2172237-98-6 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}propanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}propanoic acid
• CAS No: 2172237-98-6
• MF: C₂₂H₂₁F₃N₂O₆
• MW: 466.407156705856
• CID: 6521073
• PubChem ID: 165563158
• Update Time: 2025-07-20

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}propanoic acid
• 2172237-98-6
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]oxy}propanoic acid
• EN300-1546696

• Inchi： 1S/C22H21F3N2O6/c1-12(20(29)30)33-27-19(28)10-18(22(23,24)25)26-21(31)32-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17-18H,10-11H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： JVFRVVAKHOWJCT-UHFFFAOYSA-N
• SMILES： FC(C(CC(NOC(C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 466.13517088g/mol
• Monoisotopic Mass: 466.13517088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}propanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}propanoic acid (CAS No. 2172237-98-6)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}propanoic acid, identified by its CAS number 2172237-98-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluorobutyl moiety, both of which contribute to its unique chemical properties and potential biological activities.

The Fmoc group is a widely used protecting group in peptide synthesis, known for its stability under mild conditions and ease of removal. In the context of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}propanoic acid, the Fmoc moiety is attached to an amino group, suggesting that this compound could be utilized as an intermediate in the synthesis of more complex peptides or peptidomimetics. The presence of the trifluorobutyl group introduces fluorine atoms into the molecule, which are known to enhance metabolic stability and binding affinity in drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The trifluorobutyl substituent in this molecule not only increases lipophilicity but also modulates electronic properties, making it a valuable component in designing molecules with improved pharmacokinetic profiles. This compound’s structure suggests potential applications in the development of novel therapeutics targeting various biological pathways.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}propanoic acid involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the Fmoc protecting group necessitates anhydrous conditions and careful handling to prevent deprotection during synthetic processes. Similarly, the incorporation of the trifluorobutyl moiety requires specialized reagents and catalysts to achieve optimal regioselectivity.

From a biochemical perspective, this compound’s structure suggests potential interactions with enzymes or receptors due to its charged amino and carboxylic acid functionalities. The presence of fluorine atoms may also influence hydrogen bonding patterns, affecting binding affinity and specificity. These characteristics make it a promising candidate for further investigation in drug discovery pipelines.

Current research in pharmaceutical chemistry increasingly focuses on developing molecules with enhanced bioavailability and reduced off-target effects. The unique structural features of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}propanoic acid, particularly the combination of the Fmoc protecting group and trifluorobutyl moiety, positions it as a versatile building block for novel drug candidates. Its potential applications span across various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

In conclusion,2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidooxy}propanoic acid (CAS No. 2172237-98-6) represents a significant advancement in synthetic organic chemistry with potential implications for drug development. Its intricate structure and functional groups make it a valuable intermediate for constructing complex bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms,this compound is poised to play a crucial role in the next generation of pharmaceutical innovations.